Cas no 26833-86-3 (Isoharringtonine)

Isoharringtonine Properties

Names and Identifiers

• Isoharringtonine
• (2R,3S)-2,3-Dihydroxy-2-(3-methylbutyl)butanedioic acid 4-methyl 1-(3-deoxycephalotaxin-3-yl) ester
• Cephalotaxine,3-[4-methyl (2R,3S)-2,3-dihydroxy-2-(3-methylbutyl)butanedioate]
• (2R,3S)-2,3-dihydroxy-2-(3-methyl-butyl)-succinic acid 1-((3aR)-2-methoxy-(3arC4,14bc)-1,5,6,8,9,14b-hexahydro-4H-cyclopenta[b][1,3]dioxolo[4',5':4,5]benzo[1,2-d]pyrrolo[1,2-a]azepin-1t-yl) ester 4-methyl ester
• 4-Methylcephalotaxine 2,3-dihydroxy-2-(3-methylbutyl)butanedioate ester
• AC1Q5YH8
• Cephalotaxine, 4-methyl
• Cephalotaxine, 4-methyl-2,3-dihydroxy-2-(3-methylbutyl)butanedioate (ester), (3-(2R,3S))-
• iso-harringtonine
• NSC141634
• CS-0226965
• CHEMBL1969433
• SCHEMBL14698126
• DTXSID401316729
• Cephalotaxine, 4-methyl (2R,3S)-2,3-dihydroxy-2-(3-methylbutyl)butanedioate (ester)
• 1-O-[(2S,3S,6R)-4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraen-3-yl] 4-O-methyl (2R,3S)-2,3-dihydroxy-2-(3-methylbutyl)butanedioate
• Cephalotaxine, 4-methyl 2,3-dihydroxy-2-(3-methylbutyl)butanedioate (ester), (3(2R,3S))-
• NSC-141634
• NSC 141634
• NCI60_000918
• Cephalotaxine,3-dihydroxy-2-(3-methylbutyl)butanedioate (ester), [3(2R,3S)]-
• 26833-86-3
• Cephalotaxine,3-dihydroxy-2-(3-methylbutyl)butanedioate (ester)
• O1-(methoxy[?]yl) O4-methyl (2R,3S)-2,3-dihydroxy-2-isopentyl-butanedioate
• 1-O-[(2S, 3S, 6R)-4-methoxy-16, 18-dioxa-10-azapentacyclo[11.7.0.02, 6.06, 10.015, 19]icosa-1(20), 4, 13, 15(19)-tetraen-3-yl] 4-O-methyl (2R, 3S)-2, 3-dihydroxy-2-(3-methylbutyl)butanedioate
• HY-N9954
• Cephalotaxine,3-dihydroxy-2-(3-methylbutyl)butanedioate (ester),[3(2R,3S)]-
• +Expand

• InChIKey： CAOHZEUEVKYHPF-XWHOPEMDSA-N
• Inchi： InChI=1S/C28H37NO9/c1-16(2)6-9-28(33,24(30)25(31)35-4)26(32)38-23-21(34-3)14-27-8-5-10-29(27)11-7-17-12-19-20(37-15-36-19)13-18(17)22(23)27/h12-14,16,22-24,30,33H,5-11,15H2,1-4H3/t22-,23-,24-,27+,28-/m1/s1
• SMILES： CC(CC[C@@](C(O[C@@H]1C(OC)=C[C@]23CCCN2CCC2=CC4OCOC=4C=C2[C@H]13)=O)(O)[C@@H](C(OC)=O)O)C

Computed Properties

• Exact Mass: 531.24700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 10
• Monoisotopic Mass: 531.247
• Heavy Atom Count: 38
• Complexity: 939
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 124A^2

Experimental Properties

• LogP: 1.98440
• PSA: 123.99000
• Refractive Index: 1.6290 (estimate)
• Boiling Point: 610.6°C (rough estimate)
• Melting Point: 70.75°C
• Flash Point: 336.3°C
• Density: 1.2566 (rough estimate)